Cas no 78013-51-1 (Pyridine, 2,4,6-trinitro-)
Pyridine, 2,4,6-trinitro- structure
Product Name:Pyridine, 2,4,6-trinitro-
CAS No:78013-51-1
MF:C5H2N4O6
MW:214.092580318451
CID:535116
PubChem ID:71403170
Update Time:2025-04-19
Pyridine, 2,4,6-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2,4,6-trinitro-
- 2,4,6-trinitropyridine
- 78013-51-1
- DTXSID30824094
- SCHEMBL3293139
-
- Inchi: 1S/C5H2N4O6/c10-7(11)3-1-4(8(12)13)6-5(2-3)9(14)15/h1-2H
- InChI Key: AWNMZFMTHFYBIE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C([N+](=O)[O-])N=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 213.99746
- Monoisotopic Mass: 213.99743380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 150Ų
Experimental Properties
- PSA: 142.31
Pyridine, 2,4,6-trinitro- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
78013-51-1 (Pyridine, 2,4,6-trinitro-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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